2-Ethoxy-2-(1,3-thiazol-5-yl)ethan-1-amine

• Molecular Formula: C7H12N2OS
• Molecular Weight: 172.25 g/mol
• SMILES: CCOC(CN)C1=CN=CS1
• InChI: InChI=1S/C7H12N2OS/c1-2-10-6(3-8)7-4-9-5-11-7/h4-6H,2-3,8H2,1H3
• InChIKey: OANIMJJSQUXVEA-UHFFFAOYSA-N

2-Ethoxy-2-(1,3-thiazol-5-yl)ethan-1-amine: A 5-Thiazolyl Ethanamine Building Block for Preclinical Discovery

2-Ethoxy-2-(1,3-thiazol-5-yl)ethan-1-amine (CAS 1564926-34-6) is a primary amine building block containing a 1,3-thiazole ring linked at the 5-position to an ethoxy-substituted ethylamine chain . The compound has a molecular weight of 172.25 g/mol, a topological polar surface area (TPSA) of 48.14 Ų, and a calculated LogP of 1.18, placing it within favorable drug-like property space for hit and lead generation in medicinal chemistry . As a heterocyclic amine, it is designed for rapid incorporation into amide, urea, or sulfonamide libraries via its free primary amine, while the ethoxy group provides moderate lipophilicity distinct from unsubstituted or methoxy analogs .

1

Amine building block for rapid amide, urea, or sulfonamide library synthesis in hit-to-lead programs.

2

5-thiazolyl regioisomer with ethoxy substitution — provides a distinct vector and lipophilicity profile for fragment-based screening.

3

Favorable drug-like property space (MW 172, LogP 1.18, TPSA 48 Ų) reported for medicinal chemistry optimization.

Why 2-Ethoxy-2-(1,3-thiazol-5-yl)ethan-1-amine Is Not Interchangeable with Other Thiazole Ethanamines

Thiazole ethanamine derivatives with identical molecular formulas can exhibit divergent physicochemical and pharmacokinetic profiles depending on the attachment point (2-yl vs. 5-yl), the spacer length, and the nature of the alkoxy substituent . For 2-ethoxy-2-(1,3-thiazol-5-yl)ethan-1-amine, the combination of the 5-yl attachment and the ethoxy group on the alpha-carbon produces a distinct LogP, TPSA, and rotatable bond count relative to its closest analogs, including the 2-yl regioisomer, the methoxy analog, and the unsubstituted 2-(thiazol-5-yl)ethanamine . These molecular descriptors directly influence membrane permeability, metabolic stability, and off-target promiscuity; thus, substituting any of these analogs without experimental validation risks altering a lead series' structure-activity relationship (SAR) and pharmacokinetic trajectory .

2-Yl Regioisomer

Identical rotatable bond count but different amine/ethoxy vector — may engage protein pockets differently and alter SAR trajectory.

Methoxy Analog

ΔLogP ≈ −0.50 versus target — lower lipophilicity may shift passive permeability and metabolic stability profiles.

Unsubstituted 2-(Thiazol-5-yl)ethanamine

ΔTPSA ≈ −10 Ų — reduced polarity may affect solubility and CNS penetration parameters; not a direct replacement.

Data-Driven Differentiation of 2-Ethoxy-2-(1,3-thiazol-5-yl)ethan-1-amine from Its Closest Analogs

Increased Lipophilicity (LogP) Versus the Methoxy Analog for Enhanced Membrane Permeability Potential

2-Ethoxy-2-(1,3-thiazol-5-yl)ethan-1-amine demonstrates a computed LogP of 1.18, which is approximately 0.5 log units higher than the value of 0.68 reported for its direct methoxy analog, 2-methoxy-2-(1,3-thiazol-5-yl)ethan-1-amine . In drug discovery, a ΔLogP of ≥0.5 is generally considered sufficient to measurably impact passive membrane permeability and oral absorption [1].

Lipophilicity Gain

Reported

LogP 1.18 vs 0.68 (methoxy analog)
ΔLogP ≈ +0.50

Computed using fragment-based method; vendor datasheets

May support higher passive permeability for CNS or intracellular target screening.

Data to verify experimentally; ΔLogP ≥0.5 can influence absorption.

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 1.18
Comparator Or Baseline	2-Methoxy-2-(1,3-thiazol-5-yl)ethan-1-amine (LogP = 0.68)
Quantified Difference	ΔLogP ≈ +0.50
Conditions	Computed using fragment-based method; data extracted from vendor technical datasheets

Why This Matters

A higher LogP can improve membrane permeability, making this compound a preferred choice for CNS or intracellular target programs where the methoxy analog may lack sufficient passive diffusion.

• [1] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235-248. View Source

Optimized Number of Rotatable Bonds for Ligand Efficiency Compared to the 2-Yl Regioisomer

The 5-yl thiazole regioisomer (target compound) possesses 4 rotatable bonds, identical to the 2-yl regioisomer; however, the different ring attachment point alters the vector of the amine and ethoxy groups, leading to distinct three-dimensional conformations that can differentially engage protein binding pockets . This conformational divergence is critical in fragment-based drug design where subtle shape changes dictate binding.

Regioisomeric Vector

Class-level

5-yl attachment vs 2-yl regioisomer
4 rotatable bonds each; different spatial orientation

Supports regioisomeric diversity exploration in fragment-based design.

Class-level inference; binding-site engagement may differ.

Evidence Dimension	Number of rotatable bonds and regioisomeric attachment
Target Compound Data	4 rotatable bonds; 5-yl attachment
Comparator Or Baseline	2-Ethoxy-2-(1,3-thiazol-2-yl)ethan-1-amine (4 rotatable bonds; 2-yl attachment)
Quantified Difference	Identical rotatable bond count; difference in spatial orientation of the amine and ethoxy groups
Conditions	Molecular property comparison based on vendor data and structural analysis

Why This Matters

Procurement decisions for fragment libraries often prioritize regioisomeric diversity; this compound offers the 5-yl vector, which may be essential for exploring a different region of the target protein's binding site.

Balanced TPSA for CNS Drug-Likeness Relative to the Unsubstituted Thiazole Ethanamine

The target compound has a TPSA of 48.14 Ų, which is below the common CNS drug-likeness threshold of 60-70 Ų, yet higher than the 38.0 Ų TPSA of the simpler 2-(thiazol-5-yl)ethan-1-amine . This intermediate TPSA suggests a balanced profile: more polar than the bare thiazole-ethylamine for improved solubility, yet still within the range associated with good passive CNS penetration [1].

Balanced TPSA

Reported

TPSA 48.14 Ų vs 38.0 Ų (unsubstituted analog)
ΔTPSA ≈ +10.14

Computed; below CNS threshold of 60–70 Ų

Reported developability-context profile — may balance solubility and brain penetration.

Requires validation in permeability assays; TPSA alone is indicative.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 48.14 Ų
Comparator Or Baseline	2-(Thiazol-5-yl)ethan-1-amine (TPSA = 38.0 Ų, computed)
Quantified Difference	ΔTPSA = +10.14 Ų
Conditions	Computed TPSA values from vendor datasheets

Why This Matters

For CNS programs, a TPSA below 60 Ų is desirable, but the additional polarity versus the unsubstituted analog may reduce phospholipidosis risk and improve solubility without sacrificing brain penetration, offering a more developable profile.

• [1] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541-553. View Source

High-Priority Application Scenarios for 2-Ethoxy-2-(1,3-thiazol-5-yl)ethan-1-amine

CNS-Penetrant Fragment Library Design

The compound's LogP of 1.18 and TPSA of 48.14 Ų position it within the optimal range for CNS drug-like fragments. It can be incorporated into fragment libraries targeting GPCRs, kinases, or ion channels where balanced permeability and solubility are critical .

Regioisomeric Diversity for SAR Exploration

As the 5-yl thiazole regioisomer, this compound complements 2-yl thiazole building blocks in lead optimization. Procurement enables exploration of vector-dependent binding interactions, a key strategy when initial 2-yl leads exhibit poor selectivity or potency .

Ethoxy-Specific Metabolic Stability Screening

The ethoxy group may confer different metabolic stability compared to methoxy analogs. This compound can serve as a matched molecular pair with 2-methoxy-2-(1,3-thiazol-5-yl)ethan-1-amine to experimentally determine the impact of alkoxy chain length on cytochrome P450-mediated oxidation .

Amide Library Synthesis for High-Throughput Screening

The primary amine handle allows rapid parallel synthesis of amide libraries. Its moderate molecular weight (172.25) and favorable property profile make it an ideal starting point for generating diverse screening collections with lead-like characteristics .

Application

Selection Property

Validation Focus

CNS fragment library design

LogP/TPSA drug-like window

CNS permeability endpoint review

Regioisomeric SAR exploration

5-thiazolyl attachment vector

Binding-mode hypothesis testing

Alkoxy metabolic stability screening

Ethoxy vs methoxy matched pair

CYP-mediated oxidation profiling

HTS amide library synthesis

Primary amine handle, low MW

Lead-like property confirmation